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Compound of Interest

Compound Name: endo-Norborneol

Cat. No.: B8440766 Get Quote

This guide provides a comprehensive overview of the key physical properties of endo-
Norborneol, specifically its melting and boiling points. It is intended for researchers, scientists,

and professionals in drug development who require precise data and detailed experimental

protocols for the characterization of this compound.

Core Physical Properties
endo-Norborneol is a bicyclic alcohol with the chemical formula C₇H₁₂O. Its physical state at

standard conditions is a colorless solid.[1] Accurate determination of its melting and boiling

points is crucial for its identification, purity assessment, and manipulation in various chemical

processes.

Data Presentation
The experimentally determined melting and boiling points for endo-Norborneol are

summarized in the table below. It is important to note that the melting point is typically reported

as a range, which can be an indicator of purity. A sharp, narrow melting point range is indicative

of a pure compound, while a broad and depressed range suggests the presence of impurities.

[2]
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Physical Property Value

Melting Point 149-154 °C[3][4]

149-151 °C[5]

148.0-154.0 °C[1][6]

Boiling Point 176.5 °C (at 760 mmHg)[1][5]

For comparison, the isomeric exo-Norborneol has a distinct melting point of 124-126 °C and a

boiling point of 176-177 °C.[7]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

melting and boiling points of organic compounds like endo-Norborneol.

Melting Point Determination (Capillary Method)
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry endo-Norborneol is placed on a clean, dry

surface. If the crystals are large, they should be finely powdered using a mortar and pestle to

ensure uniform packing and heat transfer.[9]
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Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.

The packed sample height should be approximately 2-3 mm.[10] To further compact the

sample, the capillary tube can be dropped, sealed-end down, through a long glass tube onto

a hard surface.[10][11]

Measurement:

The loaded capillary tube is placed into the heating block of the melting point apparatus.

[11]

For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an

approximate melting range.[9]

A second, more precise measurement is then performed with a fresh sample. The

apparatus is heated rapidly to about 20 °C below the approximate melting point.[10] The

heating rate is then reduced to a slow rate of about 1-2 °C per minute.[2][9]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range. The temperature at which the entire sample becomes a clear liquid is

recorded as the end of the melting range.[10]

Visualization of Melting Point Determination Workflow:
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Workflow for Melting Point Determination

Prepare Sample:
- Ensure sample is dry
- Grind to a fine powder

Load Capillary Tube:
- Tap open end into sample

- Pack sample to 2-3 mm height

Place in Apparatus

Rapid Heating (Optional):
- Determine approximate melting range

Slow Heating:
- Heat to 20°C below approx. MP

- Reduce rate to 1-2°C/min

If approx. MP is known

Observe and Record:
- T1: First liquid drop appears

- T2: All solid has melted

Report Melting Range (T1 - T2)
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Workflow for Micro Boiling Point Determination

Prepare Sample:
- Add liquid to small test tube

Assemble Apparatus:
- Attach test tube to thermometer

- Insert inverted capillary tube
- Place assembly in Thiele tube

Heat Apparatus:
- Gently heat the Thiele tube

Observe Bubbles:
- Heat until a rapid, continuous

stream of bubbles emerges

Cool Apparatus:
- Remove heat source

Record Boiling Point:
- Note temperature when liquid

enters the capillary tube

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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